Cas no 23342-31-6 (2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl-)

2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl- structure

23342-31-6 structure

Product Name:2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl-

CAS No:23342-31-6

MF:C₁₄H₁₆O₃

MW:232.275044441223

CID:279829

PubChem ID:342463

Update Time:2025-04-19

2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl- Chemical and Physical Properties

Names and Identifiers

- 2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl-
- 4,4,7,9-TETRAMETHYL-1,3,4,5-TETRAHYDRO-2-BENZOXEPINE-1,3-DIONE
- 4,4,7,9-tetramethyl-5H-2-benzoxepine-1,3-dione
- AC1L7W7O
- AG-E-67972
- CD02938
- CTK4F1313
- MolPort-000-144-164
- NSC379413
- SBB097945
- STOCK1N-15302
- MFCD00052611
- 23342-31-6
- DTXSID80321644
- 2-Benzoxepin-1,3-dione, 4,5-dihydro-4,4,7,9-tetramethyl-
- 4, 4, 7, 9-tetramethyl-5H-2-benzoxepine-1, 3-dione
- NSC-379413
- FT-0616986
- AKOS030491004
- 4,4,7,9-tetramethyl-4,5-dihydro-2-benzoxepine-1,3-dione
- STL512854
- DB-017552
- Inchi： 1S/C14H16O3/c1-8-5-9(2)11-10(6-8)7-14(3,4)13(16)17-12(11)15/h5-6H,7H2,1-4H3
- InChI Key： SYSRZXPYXBNSJG-UHFFFAOYSA-N
- SMILES： O1C(C2C(C)=CC(C)=CC=2CC(C1=O)(C)C)=O

Computed Properties

Exact Mass: 232.11000
Monoisotopic Mass: 232.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.111
Melting Point: 99 °C
Boiling Point: 378.2 °C at 760 mmHg
Flash Point: 177.5 °C
Refractive Index: 1.523
PSA: 43.37000
LogP: 2.56910

2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl- Security Information

Hazard Statement： Irritant
Safety Instruction： S24/25
Hazardous Material Identification：
Safety Term：S24/25

2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-262201-1g	4,4,7,9-Tetramethyl-1,3,4,5-tetrahydro-2-benzoxepine-1,3-dione,	23342-31-6		1g	￥579.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-262201-1 g	4,4,7,9-Tetramethyl-1,3,4,5-tetrahydro-2-benzoxepine-1,3-dione,	23342-31-6		1g	￥579.00	2023-07-11

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